3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde

• IUPAC Name: 3-bromo-5-ethoxy-4-[(4-methylphenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C17H17BrO3/c1-3-20-16-9-14(10-19)8-15(18)17(16)21-11-13-6-4-12(2)5-7-13/h4-10H,3,11H2,1-2H3
• InChI Key: GHHOGBRPBUSEMU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=O)Br)OCC2=CC=C(C=C2)C
• Molecular Formula: C17H17BrO3
• Molecular Weight: 349.2 g/mol

Description

3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde, also known as BMEB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde is not yet fully understood. However, it has been suggested that its biological activities may be due to its ability to inhibit certain enzymes and proteins involved in key cellular processes, such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of several bacterial and fungal strains, and modulate the activity of certain neurotransmitters in the brain. It has also been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde in lab experiments is its high potency and selectivity towards specific biological targets. However, its complex synthesis method and limited availability may pose challenges for large-scale production and commercialization.

Future Directions

Future research on 3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde could focus on elucidating its mechanism of action and identifying its specific molecular targets. It could also explore its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and other neurodegenerative disorders. Additionally, studies could investigate the feasibility of developing more efficient and cost-effective synthesis methods for 3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde.

Synthesis Methods

3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde can be synthesized using a multi-step process involving the reaction of 3-bromo-5-ethoxybenzaldehyde with 4-methylbenzyl alcohol in the presence of a Lewis acid catalyst. The resulting product is then subjected to oxidation using a mild oxidizing agent to obtain 3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde in high yield and purity.

Scientific Research Applications

3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde has been found to exhibit a wide range of biological activities, including antifungal, antibacterial, and antitumor properties. It has also been shown to have potential as a lead compound for the development of new drugs for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders.